Cas no 104069-74-1 (Tert-butyl (3s)-diazinane-3-carboxylate)

• Product name: Tert-butyl (3s)-diazinane-3-carboxylate
• CAS No: 104069-74-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 1140368
• PubChem ID: 13826835

Tert-butyl (3s)-diazinane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-pyridazinecarboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3S)-
• tert-Butyl (3S)-hexahydropyridazine-3-carboxylate
• (S)-TERT-BUTYL PIPERAZINE-3-CARBOXYLATE
• tert-butyl piperazine-3-carboxylate
• tert-Butyl (3S)-diazinane-3-carboxylate
• (S)-Hexahydro-3-pyridazinecarboxylic acid tert-butyl ester
• DTXSID70550562
• AKOS025402072
• 104069-74-1
• AC-4299
• Tert-butyl (3s)-diazinane-3-carboxylate

• Inchi： InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)7-5-4-6-10-11-7/h7,10-11H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： GWWLVCDZFMFJAC-ZETCQYMHSA-N
• SMILES： CC(C)(C)OC(=O)C1CCCNN1

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 1

Experimental Properties

• Density: 1.002
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• PSA: 50.36